Cas no 4004-96-0 (1-(4-methylbenzenesulfonyl)-4-phenylpiperazine)

• Product Name: 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine
• CAS No: 4004-96-0
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 331918
• PubChem ID: 77620
• Update Time: 2025-06-09

1-(4-methylbenzenesulfonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-methylphenyl)sulfonyl]-4-phenyl-
• 4-phenyl-1-(p-tolylsulphonyl)piperazine
• 1-[(4-methylphenyl)sulfonyl]-4-phenylpiperazine
• 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine
• AKOS000670753
• BDBM50001419
• AG-670/36000057
• SMR000514394
• EINECS 223-655-6
• DTXSID30960502
• NCGC00245141-01
• Cambridge id 5344268
• NS00048534
• SCHEMBL10722295
• 1-Phenyl-4-(toluene-4-sulfonyl)-piperazine
• Oprea1_061866
• HMS2848D09
• MLS001208145
• VU0015192-2
• F1452-0143
• CHEMBL126731
• 4004-96-0
• 1-(4-methylphenyl)sulfonyl-4-phenylpiperazine
• 1-phenyl-4-tosylpiperazine
• 1-((4-METHYLPHENYL)SULFONYL)-4-PHENYLPIPERAZINE
• Oprea1_696896
• 1-(4-Methylbenzene-1-sulfonyl)-4-phenylpiperazine
• Z45509919

• Inchi： 1S/C17H20N2O2S/c1-15-7-9-17(10-8-15)22(20,21)19-13-11-18(12-14-19)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key： UUVXQOJRYRAKLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.1247
• Monoisotopic Mass: 316.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62

Additional information on 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine

Comprehensive Overview of 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 4004-96-0): Properties, Applications, and Industry Insights

1-(4-methylbenzenesulfonyl)-4-phenylpiperazine (CAS 4004-96-0) is a specialized organic compound with a molecular structure combining a phenylpiperazine core and a tosyl (p-toluenesulfonyl) group. This unique configuration grants it versatile physicochemical properties, making it valuable in pharmaceutical intermediates, material science, and biochemical research. The compound's systematic name reflects its structural precision, while its CAS registry number (4004-96-0) ensures unambiguous identification in global databases.

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The compound's thermal stability (decomposing above 200°C) and moderate solubility in polar solvents align with industry demands for scalable synthesis. Analytical techniques such as HPLC and NMR are essential for purity verification, addressing common queries like "how to characterize CAS 4004-96-0." Environmental considerations also drive innovation, with green chemistry approaches exploring solvent-free reactions for sulfonylation processes involving this molecule.

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Ongoing studies investigate the structure-activity relationship (SAR) of tosyl-piperazine hybrids, addressing queries on "modifying CAS 4004-96-0 for enhanced bioactivity." Collaborative projects between academia and industry continue to explore its potential in catalysis and polymeric material design, ensuring this compound remains at the forefront of molecular innovation.